Cas no 502141-81-3 (2-chloro-N-ethyl-6-methylpyrimidin-4-amine)

• Product Name: 2-chloro-N-ethyl-6-methylpyrimidin-4-amine
• CAS No: 502141-81-3
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• CID: 822102
• PubChem ID: 312603
• Update Time: 2025-11-06

2-chloro-N-ethyl-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• (2-CHLORO-6-METHYL-PYRIMIDIN-4-YL)-ETHYL-AMINE
• 2-chloro-N-ethyl-6-methyl-4-Pyrimidinamine
• 2-chloro-N-ethyl-6-methylpyrimidin-4-amine
• SCHEMBL20476323
• SB56586
• CHEMBL4069513
• CVA14181
• 502141-81-3
• MFCD01150899
• DB-353292
• G66670
• EN300-1256011
• (2-Chloro-6-methylpyrimidin-4-yl)ethylamine
• 2-chloro-N-ethyl-6-methyl-pyrimidin-4-amine
• NSC222724
• NSC-222724
• AKOS011764348
• DTXSID90310206

• MDL： MFCD01150899
• Inchi： 1S/C7H10ClN3/c1-3-9-6-4-5(2)10-7(8)11-6/h4H,3H2,1-2H3,(H,9,10,11)
• InChI Key： BUCNSHMBGFFZMV-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=CC(=N1)NCC

Computed Properties

• Exact Mass: 171.0563250g/mol
• Monoisotopic Mass: 171.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.225

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-chloro-N-ethyl-6-methylpyrimidin-4-amine

Recent Advances in the Study of 2-chloro-N-ethyl-6-methylpyrimidin-4-amine (CAS: 502141-81-3): A Comprehensive Research Brief

The compound 2-chloro-N-ethyl-6-methylpyrimidin-4-amine (CAS: 502141-81-3) has recently emerged as a significant focus in chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its unique chemical properties and biological activities, positioning it as a valuable scaffold for drug discovery.

Structural analysis reveals that 2-chloro-N-ethyl-6-methylpyrimidin-4-amine possesses a distinctive molecular configuration that enables selective interactions with biological targets. The chlorine substitution at the 2-position and the ethylamino group at the 4-position contribute to its enhanced binding affinity and metabolic stability. These features have made it an attractive candidate for structure-activity relationship (SAR) studies in medicinal chemistry programs.

Recent pharmacological investigations have demonstrated that this compound exhibits potent inhibitory activity against several protein kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry reported its significant activity against CDK2/cyclin E complex, with IC50 values in the low micromolar range. The compound's ability to disrupt cell cycle regulation in various cancer cell lines suggests its potential as an anticancer therapeutic agent.

In antimicrobial research, 2-chloro-N-ethyl-6-methylpyrimidin-4-amine has shown remarkable efficacy against drug-resistant bacterial strains. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on bacterial DNA gyrase, particularly against methicillin-resistant Staphylococcus aureus (MRSA). The compound's unique mechanism of action, distinct from existing antibiotics, presents opportunities for developing novel antimicrobial therapies.

Synthetic methodologies for 2-chloro-N-ethyl-6-methylpyrimidin-4-amine have also seen significant advancements. Recent publications in Organic Process Research & Development describe improved synthetic routes with higher yields and better scalability. These developments are crucial for facilitating further pharmacological evaluation and potential clinical translation of this compound.

Current research efforts are focusing on optimizing the pharmacokinetic properties of 2-chloro-N-ethyl-6-methylpyrimidin-4-amine derivatives. Several research groups are investigating structural modifications to enhance bioavailability and reduce potential toxicity while maintaining therapeutic efficacy. These studies are expected to yield important insights for the development of next-generation therapeutics based on this chemical scaffold.

As research progresses, 2-chloro-N-ethyl-6-methylpyrimidin-4-amine continues to demonstrate its versatility in drug discovery. Its dual potential in oncology and anti-infective applications, combined with recent synthetic advances, positions this compound as a promising candidate for further preclinical development. Future studies will likely explore its potential in combination therapies and targeted drug delivery systems.